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Compound of Interest

Compound Name: Dimethyl terephthalate

Cat. No.: B492978

An In-depth Technical Guide on the Physical Properties of Dimethyl Terephthalate

This technical guide provides a comprehensive overview of the melting and boiling points of
dimethyl terephthalate (DMT), targeted at researchers, scientists, and professionals in drug
development. This document outlines the precise physical constants of DMT, details the
experimental methodologies for their determination, and presents a logical workflow for these
analytical procedures.

Core Physical Properties of Dimethyl Terephthalate

Dimethyl terephthalate is a diester of terephthalic acid and methanol. It is a crucial raw
material in the production of polyesters, including polyethylene terephthalate (PET) and
polybutylene terephthalate (PBT). Accurate knowledge of its melting and boiling points is
fundamental for its purification, processing, and various applications.

Data Presentation

The melting and boiling points of dimethyl terephthalate from various sources are
summarized in the table below for straightforward comparison.
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Physical
Value (°C) Value (°F) Value (K) References
Property
121314115116
Melting Point 140-142 284-288 413-415 H[ IEIAIEIE]
121141151816
Boiling Point 288 550 561 [LIEIAEIE]

[7]

Experimental Protocols

The determination of melting and boiling points are standard procedures in chemical analysis
to characterize a substance and assess its purity.[9][10][11]

Melting Point Determination: Capillary Method

The capillary method is a common and reliable technique for determining the melting point of a
solid crystalline compound like dimethyl terephthalate.[9][12]

Principle: A small, finely powdered sample of the substance is heated at a controlled rate. The
temperature at which the substance transitions from a solid to a liquid is recorded as its melting
point.[12] Pure crystalline solids typically exhibit a sharp melting point range of 0.5-1°C,
whereas impurities can lead to a depression and broadening of the melting range.[9][11]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device) or a Thiele tube with a
heating oil bath.[9]

Capillary tubes (sealed at one end).[9]

Thermometer.

Sample of dimethyl terephthalate.

Procedure:
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o Sample Preparation: A small amount of dry, powdered dimethyl terephthalate is introduced
into a capillary tube to a height of 2-3 mm.[13]

o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus alongside a thermometer.[9]

e Heating: The sample is heated rapidly to a temperature about 15-20°C below the expected
melting point. Then, the heating rate is slowed to 1-2°C per minute to ensure thermal
equilibrium between the sample, heating medium, and thermometer.[9]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range.[9]

Boiling Point Determination: Distillation and Capillary
Method

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[14] For a pure substance, this temperature is constant at a given pressure.

1. Distillation Method: This method is suitable when a sufficient quantity of the liquid is available
and is also used for purification.[15]

Procedure:
» The dimethyl terephthalate is placed in a distillation flask.

e The flask is heated, and the temperature of the vapor is monitored with a thermometer
placed at the vapor outlet.[15]

e The temperature that remains constant during the distillation of the pure liquid is the boiling
point.[15]

2. Micro Boiling Point Determination (Capillary Method): This technique is employed when only
a small amount of the substance is available.[16]

Procedure:
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e Asmall amount of liquid dimethyl terephthalate is placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
liquid.

e The assembly is heated in a heating bath. As the temperature rises, a stream of bubbles will
emerge from the open end of the capillary tube.[16][17][18]

e The heating is then discontinued, and the bath is allowed to cool slowly.

o The temperature at which the liquid is drawn up into the capillary tube is recorded as the
boiling point. This occurs when the vapor pressure inside the capillary equals the external
atmospheric pressure.[14][16]

Mandatory Visualization

The following diagram illustrates the general experimental workflow for determining the melting
and boiling points of a chemical substance like dimethyl terephthalate.
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Workflow for Melting and Boiling Point Determination.

© 2025 BenchChem. All rights reserved.

5/7 Tech Support


https://www.benchchem.com/product/b492978?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b492978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b492978?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b492978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

